Cas no 2229442-72-0 (3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropanoic acid
• CAS No: 2229442-72-0
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 6150211
• PubChem ID: 165677019
• Update Time: 2025-05-20

3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropanoic acid
• EN300-1916863
• 2229442-72-0

• Inchi： 1S/C10H13BrO2S/c1-6-4-7(11)8(14-6)5-10(2,3)9(12)13/h4H,5H2,1-3H3,(H,12,13)
• InChI Key： RSKNDODKVAPHIE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropanoic acid (CAS No. 2229442-72-0)

3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropanoic acid (CAS No. 2229442-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene ring and propanoic acid moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromo substituent and methyl group, makes it particularly valuable for cross-coupling reactions and further functionalization.

In recent years, the demand for heterocyclic compounds like 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropanoic acid has surged due to their applications in drug discovery and material science. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and ligands for therapeutic targets. The compound's CAS No. 2229442-72-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

One of the key advantages of this compound lies in its structural modularity, which allows for easy modification to enhance solubility or binding affinity. This property aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle changes in molecular architecture can lead to significant improvements in efficacy. The bromo group, in particular, offers a handle for further palladium-catalyzed reactions, a hot topic in synthetic chemistry.

From an industrial perspective, 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropanoic acid is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to produce this compound with minimal waste, addressing the global push for eco-friendly chemical processes. Its stability under various conditions also makes it a candidate for high-throughput screening platforms, another area of intense research interest.

The compound's thiophene-based scaffold has been linked to several pharmacologically active molecules, explaining why queries about "thiophene derivatives in medicine" often surface in scientific literature searches. Its potential role in addressing antibiotic resistance or chronic diseases is a subject of ongoing investigation, tapping into broader societal concerns about healthcare challenges.

Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize CAS No. 2229442-72-0, ensuring purity for research applications. The compound's chromatographic behavior is also well-documented, aiding in its isolation and quality control—a critical aspect for laboratories focusing on reproducible science.

In material science, the π-conjugated system of the thiophene ring in 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropanoic acid has sparked interest for organic electronics applications. Researchers are examining its derivatives for potential use in OLEDs or conductive polymers, aligning with the booming field of flexible electronics.

Safety data sheets emphasize proper handling procedures for this compound, though it falls outside restricted categories. Its physicochemical properties, including melting point and solubility, are meticulously recorded to facilitate experimental planning—a detail frequently sought by chemists performing solvent optimization studies.

The synthesis of 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropanoic acid typically involves multi-step organic transformations, with recent publications focusing on catalyst efficiency improvements. Patent databases reveal innovative approaches to its production, reflecting the compound's commercial value in fine chemical markets.

As the scientific community continues to explore structure-based drug design, compounds like CAS No. 2229442-72-0 will likely remain at the forefront of medicinal chemistry. Its balanced combination of reactivity and stability positions it as a valuable building block for next-generation therapeutics and functional materials.